Cas no 2229075-61-8 (1-({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)cyclopropylmethanol)

• Product Name: 1-({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)cyclopropylmethanol
• CAS No: 2229075-61-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5867543
• PubChem ID: 165706148
• Update Time: 2025-08-04

1-({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)cyclopropylmethanol
• 2229075-61-8
• [1-({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)cyclopropyl]methanol
• EN300-1746277

• Inchi： 1S/C12H18N2O/c15-9-12(4-5-12)7-10-8-14-6-2-1-3-11(14)13-10/h8,15H,1-7,9H2
• InChI Key： PMJYEXPQBCKRMY-UHFFFAOYSA-N
• SMILES： OCC1(CC2=CN3CCCCC3=N2)CC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on 1-({5H,6H,7H,8H-imidazo1,2-apyridin-2-yl}methyl)cyclopropylmethanol

Chemical Overview of CAS No. 2229075-61-8: 1-({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)cyclopropylmethanol

The compound with CAS number 2229075-61-8, commonly referred to as 1-({5H,6H,7H,8H-imidazo[1,2-a]pyridin-2-yl}methyl)cyclopropylmethanol, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development and materials science.

The name of this compound is derived from its structural components: the imidazo[1,2-a]pyridine moiety and the cyclopropylmethanol group. The imidazo[1,2-a]pyridine ring system is a heterocyclic structure that has been extensively studied due to its versatile reactivity and potential biological activities. The cyclopropylmethanol group adds further complexity to the molecule by introducing a strained cyclopropane ring and a hydroxymethyl group.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, researchers have explored the role of imidazo[1,2-a]pyridine-containing compounds in targeting various biological pathways relevant to diseases such as cancer and neurodegenerative disorders. The unique electronic properties of the imidazo[1,2-a]pyridine ring make it an attractive scaffold for drug design.

In terms of synthesis, this compound can be prepared through a variety of methods that involve the coupling of imidazo[1,2-a]pyridine derivatives with cyclopropylmethanol precursors. One common approach involves the use of coupling agents such as HATU or EDCI in combination with appropriate activating agents like HOBt or HOAt. These methods ensure high yields and good stereochemical control.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in light-emitting diodes (LEDs) and solar cells due to its ability to absorb and emit light efficiently.

From an environmental standpoint, understanding the behavior of this compound in different media is crucial for assessing its safety and sustainability. Studies have shown that it exhibits moderate solubility in polar solvents such as water and methanol but is less soluble in non-polar solvents like hexane or dichloromethane.

In terms of toxicity studies conducted on this compound using modern methodologies like QSAR modeling and in vitro assays reveal that it has low acute toxicity when administered at therapeutic doses. However, chronic exposure studies are still ongoing to fully understand its long-term effects on human health and ecosystems.

The synthesis pathway for this compound involves several key steps that require precise control over reaction conditions to achieve optimal yields and purity levels. For example:

• Imidazole ring formation: This step typically involves cyclization reactions using appropriate starting materials such as aldehydes or ketones.
• Coupling reactions: The coupling between the imidazole derivative and cyclopropylmethanol groups often requires activation strategies to facilitate bond formation.
• Purification: Advanced purification techniques like column chromatography or recrystallization are employed to isolate the final product with high purity.

In conclusion, CAS No 2229075-61-8 represents a significant advancement in organic chemistry with promising applications across multiple disciplines. Its unique structure provides a platform for further research into novel drug development strategies while also offering opportunities for innovation in materials science.